Acetohexamide

• IUPAC Name: 1-(4-acetylphenyl)sulfonyl-3-cyclohexylurea
• InChI: InChI=1S/C15H20N2O4S/c1-11(18)12-7-9-14(10-8-12)22(20,21)17-15(19)16-13-5-3-2-4-6-13/h7-10,13H,2-6H2,1H3,(H2,16,17,19)
• InChI Key: VGZSUPCWNCWDAN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)NC(=O)NC2CCCCC2
• Molecular Formula: C15H20N2O4S
• DSSTOX Substance ID: DTXSID7020007
• Molecular Weight: 324.4 g/mol
• Physical Description: Acetohexamide is a white fluffy crystalline powder with almost no odor. (NTP, 1992), Solid
• Solubility: less than 1 mg/mL at 64 °F (NTP, 1992), PRACTICALLY INSOL IN WATER & ETHER; SLIGHTLY SOL IN ALCOHOL & CHLOROFORM; SOL IN PYRIDINE & DILUTE SOLN OF ALKALI HYDROXIDES, INSOL IN ETHYL ACETATE; SPARINGLY SOL IN DIOXANE, Soluble in pyridine; slightly soluble in alcohol, chloroform. Insoluble in ether., In water, 0.00343 mg/l @ 37 °C, 4.83e-02 g/L
• Mechanism of Action: Sulfonylureas such as acetohexamide bind to an ATP-dependent K⁺ channel on the cell membrane of pancreatic beta cells. This inhibits a tonic, hyperpolarizing outflux of potassium, which causes the electric potential over the membrane to become more positive. This depolarization opens voltage-gated Ca²⁺ channels. The rise in intracellular calcium leads to increased fusion of insulin granulae with the cell membrane, and therefore increased secretion of (pro)insulin., SULFONYLUREAS STIMULATE ISLET TISSUE TO SECRETE INSULIN. ... ADMIN OF SULFONYLUREAS INCR CONCN OF INSULIN IN PANCREATIC REIN... /SULFONYLUREAS/, Sulfonylureas are now...thought to act by a number of different mechanisms. 1. ...produce a depolarization of the pancreatic islet beta cell membrane potassium ion permeability. This results in a release of preformed insulin into the circulation and occurs mostly in non-insulin dependent diabetics. 2. ...reduce basal glucose output from the liver... 3. increase insulin receptor binding... 4. ...increasing intracellular levels of AMP... 5. increase insulin secretion by suppressing the release of glucagon and somatostatin from alpha and delta pancreatic cells. /Sulfonylureas/, Sulfonylureas lower blood glucose in NIDDM by directly stimulating the acute release of insulin from functioning beta cells of pancreatic islet tissue by an unknown process that involves a sulfonylurea receptor on the beta cell. Sulfonylureas inhibit the ATP potassium channels on the beta cell membrane and potassium efflux, which results in depolarization and calcium influx, calcium-calmodulin binding, kinase activation, and release of insulin containing granules by exocytosis, an effect similar to that of glucose. Insulin is a hormone that lowers blood glucose and controls the storage and metabolism of carbohydrates, proteins, and fats. Therefore, sulfonylureas are effective only in patients whose pancreata are capable of producing insulin. /Sulfonylurea antidiabetic agents/
• Color/Form: Crystals from 90% aq ethanol, WHITE CRYSTALLINE POWDER
• CAS RN: 968-81-0
• Melting Point: 370 to 374 °F (NTP, 1992), 188-190 °C, 188 - 190 °C

Description

Acetohexamide is a first-generation sulfonylurea medication primarily used to treat diabetes mellitus type 2. It is particularly effective for individuals whose diabetes cannot be controlled by diet alone . This compound works by stimulating the pancreatic beta cells to secrete insulin, thereby lowering blood sugar levels .

Scientific Research Applications

Acetohexamide has several scientific research applications:

Chemistry: Used as a model compound to study sulfonylurea chemistry and its derivatives.

Biology: Investigated for its interactions with proteins and enzymes, particularly in the context of diabetes research.

Medicine: Studied for its pharmacokinetics and pharmacodynamics in the treatment of diabetes mellitus type 2.

Industry: Used in the development of new hypoglycemic agents and related pharmaceuticals.

Mechanism of Action

Acetohexamide exerts its effects by binding to an ATP-sensitive potassium channel on the cell membrane of pancreatic beta cells. This binding inhibits the outflux of potassium, causing the membrane potential to become more positive. This depolarization opens voltage-gated calcium channels, leading to an increase in intracellular calcium. The rise in calcium levels promotes the fusion of insulin granules with the cell membrane, resulting in increased insulin secretion .

Safety and Hazards

Acetohexamide has been associated with increased cardiovascular mortality. It has also been associated with nausea, vomiting, epigastric pain, dizziness, weakness, paresthesia, and sensitivity reactions with fever, eosinophilia, skin rashes, cholestatic jaundice, and blood disorders including aplastic anemia, leukopenia, agranulocytosis, and thrombocytopenia. Other symptoms include pancytopenia, hemolytic anemia, photosensitivity, hemorrhage (rarely), increases serum alkaline phosphatase, and hypoglycemic reactions including coma and death (rarely).

Future Directions

Due to the alarming rise in the incidence of diabetes, most key players in the drug industry are focusing on widening the range of antidiabetic drugs, identification of new targets and molecules, and combination of drugs. The prospects of phytochemicals as hypoglycemic drugs and diabetes management regimen present a promising future direction.

Biochemical Analysis

Biochemical Properties

Acetohexamide plays a significant role in biochemical reactions. It interacts with pancreatic beta cells, stimulating them to secrete insulin . The nature of these interactions involves the binding of this compound to ATP-dependent K+ channels on the cell membrane of pancreatic beta cells .

Cellular Effects

This compound influences cell function by stimulating the secretion of insulin, which plays a crucial role in cell signaling pathways, gene expression, and cellular metabolism . It helps the body use insulin efficiently, thereby regulating blood sugar levels .

Molecular Mechanism

The mechanism of action of this compound involves its binding to ATP-dependent K+ channels on the cell membrane of pancreatic beta cells . This inhibits a tonic, hyperpolarizing outflux of potassium, causing the electric potential over the membrane to become more positive . This depolarization opens voltage-gated Ca2+ channels .

Temporal Effects in Laboratory Settings

It is known that this compound has an intermediate-acting effect, indicating that it may have a stable and long-lasting impact on cellular function .

Metabolic Pathways

This compound is involved in the metabolic pathway of insulin secretion. It interacts with ATP-dependent K+ channels, influencing the metabolic flux of potassium ions .

Subcellular Localization

Given its mechanism of action, it is likely to interact with cell membranes, particularly at ATP-dependent K+ channels on the cell membrane of pancreatic beta cells .

Preparation Methods

Synthetic Routes and Reaction Conditions

Acetohexamide is synthesized through a multi-step process. The key steps involve the reaction of 4-acetylbenzenesulfonyl chloride with cyclohexylamine to form 4-acetyl-N-(cyclohexylcarbamoyl)benzenesulfonamide . The reaction conditions typically involve the use of organic solvents and controlled temperatures to ensure the desired product is obtained.

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale synthesis using similar reaction routes. The process is optimized for yield and purity, often involving purification steps such as recrystallization and chromatography to ensure the final product meets pharmaceutical standards .

Chemical Reactions Analysis

Types of Reactions

Acetohexamide undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form different metabolites.

Reduction: Reduction reactions can modify the sulfonylurea group.

Substitution: Substitution reactions can occur at the aromatic ring or the sulfonylurea group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride are used.

Substitution: Various nucleophiles can be used for substitution reactions under controlled conditions.

Major Products Formed

The major products formed from these reactions include modified sulfonylurea derivatives and various metabolites that retain hypoglycemic activity .

Comparison with Similar Compounds

Similar Compounds

• Chlorpropamide
• Tolbutamide
• Glipizide

Comparison

Acetohexamide has one-third the potency of chlorpropamide and twice the potency of tolbutamide. similar hypoglycemic efficacy occurs with equipotent dosages of these sulfonylureas . Unlike some other sulfonylureas, this compound is metabolized in the liver to 1-hydrohexamide, which also possesses hypoglycemic activity .

This compound’s unique metabolic pathway and intermediate-acting nature make it a valuable option in the management of diabetes mellitus type 2 .

Q & A

Q1: How does acetohexamide interact with its target to exert its hypoglycemic effect?

A1: this compound binds to and blocks the sulfonylurea receptor (SUR1) subunit of the ATP-sensitive potassium (KATP) channels on the surface of pancreatic β-cells. [, , ] This blockage inhibits potassium efflux, leading to membrane depolarization. [, , ] The depolarization opens voltage-gated calcium channels, increasing intracellular calcium levels and triggering insulin secretion. [, , ]

Q2: Does this compound have any other pharmacological effects besides its hypoglycemic action?

A2: While the hypoglycemic effect is the primary focus, research suggests this compound might influence other physiological processes. For example, one study observed this compound administration led to morphological changes in rabbit pancreatic β-cells, including degranulation, suggesting an impact on β-cell function beyond just insulin secretion. []

Q3: How is this compound metabolized in the body?

A3: this compound primarily undergoes hepatic metabolism, where it is reduced to its pharmacologically active metabolite, (-)-hydroxyhexamide. [, , , , , , , , , , , ] This reduction is predominantly catalyzed by carbonyl reductase and potentially involves other enzymes like aldehyde reductase and 20β-hydroxysteroid dehydrogenase. [, , , , , , , , , , , ]

Q4: Is there a difference in this compound metabolism between males and females?

A4: Yes, significant sex-related differences in this compound reductase activity have been observed in several species, including rats. Studies show higher activity in the liver microsomes of male rats compared to females. This difference is attributed to the influence of androgens, particularly testosterone, on the expression of specific enzymes like CYP2C11 involved in this compound metabolism. [, , , , , , ]

Q5: Are there any known factors that can affect the pharmacokinetics of this compound?

A6: Yes, several factors can influence this compound pharmacokinetics. Co-administration with drugs like probenecid can significantly increase this compound plasma concentrations by inhibiting its metabolic reduction in the liver. [] Additionally, conditions like streptozotocin-induced diabetes can alter this compound reductase activity in the liver and kidneys, potentially impacting its elimination and overall exposure. [, ]

Q6: How does the binding of this compound to serum proteins compare to that of its metabolite?

A7: this compound exhibits higher serum protein binding than its metabolite, (-)-hydroxyhexamide. [, ] This difference is attributed to this compound's interaction with two binding sites on human serum albumin, while (-)-hydroxyhexamide interacts with only one. [] Interestingly, the presence of this compound can displace (-)-hydroxyhexamide from its binding site, suggesting a potential influence on the metabolite's pharmacokinetics. []

Q7: What is the impact of structural modifications on this compound's activity?

A8: Research suggests that the cyclohexyl group of this compound is crucial for its interaction with the this compound reductase found in the heart. [] Replacing the cyclohexyl group with various alkyl groups significantly reduces the enzyme's activity. [] This finding highlights the specificity of the heart enzyme and its distinct substrate-binding region compared to the liver and kidney enzymes. []

Q8: What are the potential toxicological concerns associated with this compound use?

A9: While not a primary focus of this Q&A, it's crucial to acknowledge that this compound, like other sulfonylureas, can cause hypoglycemia, especially in individuals with impaired renal function or those taking certain medications. [, , ] Additionally, there have been case reports of liver damage associated with this compound use. [, ]

Q9: Was this compound evaluated for its carcinogenic potential?

A10: Yes, this compound underwent a bioassay for carcinogenicity in rats and mice. [] The results indicated that under the conditions of the study, this compound was not carcinogenic in either species. []

Q10: What is known about the physicochemical properties of this compound?

A11: this compound exists in polymorphic forms, with two forms (I and II) being studied for their thermodynamic properties and bioavailability. [] Research indicates that the polymorphic form does not significantly affect the drug's bioavailability. [] Furthermore, complexation of this compound with β-cyclodextrin has been explored to improve its dissolution rate and potentially enhance its hypoglycemic activity in rabbits. []

Q11: How does the solubility of this compound vary in different solvent systems?

A12: The solubility of this compound has been studied in binary solvent mixtures like hexane-absolute ethanol and 95% (v/v) ethyl alcohol-aqueous buffer. [] These studies utilized the extended Hildebrand solubility approach, which considers the adhesive energy term (W) to account for solute-solvent interactions. []